Cas no 2679805-94-6 ((2R)-3-acetamido-2-hydroxypropanoic acid)

• Product Name: (2R)-3-acetamido-2-hydroxypropanoic acid
• CAS No: 2679805-94-6
• MF: C₅H₉NO₄
• MW: 147.129261732101
• CID: 5986131
• PubChem ID: 165933812
• Update Time: 2025-06-07

(2R)-3-acetamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679805-94-6
• EN300-7143014
• (2R)-3-acetamido-2-hydroxypropanoic acid

• Inchi： 1S/C5H9NO4/c1-3(7)6-2-4(8)5(9)10/h4,8H,2H2,1H3,(H,6,7)(H,9,10)/t4-/m1/s1
• InChI Key： DEJGHSUMDLLZSS-SCSAIBSYSA-N
• SMILES： O[C@@H](C(=O)O)CNC(C)=O

Computed Properties

• Exact Mass: 147.05315777g/mol
• Monoisotopic Mass: 147.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 86.6Ų

Additional information on (2R)-3-acetamido-2-hydroxypropanoic acid

Introduction to (2R)-3-acetamido-2-hydroxypropanoic acid (CAS No. 2679805-94-6)

(2R)-3-acetamido-2-hydroxypropanoic acid, also known by its CAS number 2679805-94-6, is a chiral compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is a derivative of glycine, one of the simplest amino acids, and features an acetamido group and a hydroxyl group attached to the central carbon atom. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable compound for various applications.

The chiral nature of (2R)-3-acetamido-2-hydroxypropanoic acid is crucial for its biological activity. Chirality, or the property of a molecule to exist in two non-superimposable mirror-image forms (enantiomers), plays a pivotal role in many biological processes. The (R) enantiomer, specifically, has been the focus of recent studies due to its potential therapeutic applications. Research has shown that chiral compounds can exhibit different pharmacological properties compared to their racemic mixtures, which can lead to more effective and safer drugs.

In the context of pharmaceutical research, (2R)-3-acetamido-2-hydroxypropanoic acid has been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The acetamido group in this compound can be cleaved by enzymes, releasing the active form of the drug. This approach can enhance drug delivery, improve pharmacokinetics, and reduce side effects. Recent studies have explored the use of (2R)-3-acetamido-2-hydroxypropanoic acid as a prodrug for treating various diseases, including neurodegenerative disorders and cancer.

One of the key areas of interest in the study of (2R)-3-acetamido-2-hydroxypropanoic acid is its interaction with biological targets. Research has shown that this compound can modulate specific enzymes and receptors involved in cellular signaling pathways. For example, it has been found to inhibit certain kinases, which are enzymes that play a crucial role in cell proliferation and survival. This inhibition can have therapeutic implications for conditions such as cancer and inflammatory diseases.

The synthesis of (2R)-3-acetamido-2-hydroxypropanoic acid is an important aspect of its development as a pharmaceutical agent. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the asymmetric synthesis of the (R) enantiomer using chiral catalysts or auxiliaries. These methods aim to achieve high enantiomeric purity, which is essential for ensuring the desired biological activity and minimizing adverse effects.

Beyond its pharmaceutical applications, (2R)-3-acetamido-2-hydroxypropanoic acid has also been studied for its potential use in other areas of chemistry and biology. For instance, it has been explored as a building block for the synthesis of more complex molecules with diverse functionalities. The hydroxyl group can be readily functionalized through various chemical reactions, such as esterification or etherification, allowing for the creation of new derivatives with tailored properties.

In addition to its chemical versatility, (2R)-3-acetamido-2-hydroxypropanoic acid has been investigated for its environmental applications. Recent studies have explored its use as a green solvent or reagent in sustainable chemical processes. The compound's biodegradability and low toxicity make it an attractive alternative to traditional solvents that may pose environmental risks.

The safety profile of (2R)-3-acetamido-2-hydroxypropanoic acid is another important consideration in its development and application. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on human health and the environment. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity. However, ongoing research is necessary to fully understand its long-term safety profile.

In conclusion, (2R)-3-acetamido-2-hydroxypropanoic acid (CAS No. 2679805-94-6) is a versatile chiral compound with promising applications in pharmaceutical research, chemical synthesis, and environmental science. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely that new opportunities will emerge for its use in various fields.